![molecular formula C14H9Cl2N3O3S2 B2628718 2,5-dichloro-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide CAS No. 330201-08-6](/img/structure/B2628718.png)
2,5-dichloro-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2,5-dichloro-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide” is a chemical compound with the molecular formula C14H9Cl2N3O3S2 . It has been shown to have antimicrobial activity and can also be used as luminescing biosensors .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzothiazole ring sulfamoylated at the 6-position and a dichlorobenzamide group . The molecular weight is 402.26.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 402.26. More specific properties such as melting point, boiling point, and solubility are not provided in the available literature .Scientific Research Applications
- Relevance : 2,5-dichloro-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide derivatives have been synthesized and evaluated for their anti-inflammatory activity. Researchers have explored their impact on cyclooxygenase (COX) pathways, specifically COX-2 inhibition, while minimizing deleterious effects on the gastrointestinal tract .
- Findings : Some derivatives of this compound exhibit significant analgesic activity. Understanding their mechanisms of action and potential as pain-relieving agents is essential .
- Insights : Researchers have investigated whether 2,5-dichloro-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide derivatives offer a better safety profile by minimizing ulcerogenic effects while retaining anti-inflammatory efficacy .
- Research : Scientists have explored whether these compounds possess lipid peroxidation inhibitory properties, potentially impacting oxidative stress-related diseases .
Anti-Inflammatory Activity
Analgesic Properties
Ulcerogenic Effects and Gastrointestinal Mucosa Protection
Lipid Peroxidation Inhibition
Other Pharmacological Activities
Chemical Synthesis and Structure-Activity Relationship (SAR)
Safety And Hazards
Future Directions
properties
IUPAC Name |
2,5-dichloro-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2N3O3S2/c15-7-1-3-10(16)9(5-7)13(20)19-14-18-11-4-2-8(24(17,21)22)6-12(11)23-14/h1-6H,(H2,17,21,22)(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQUFMJJFAHIWGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1S(=O)(=O)N)SC(=N2)NC(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-dichloro-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.